Cas no 1448124-72-8 (N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylcyclopropanecarboxamide)

• Product Name: N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylcyclopropanecarboxamide
• CAS No: 1448124-72-8
• MF: C₁₄H₂₀N₄O₂
• MW: 276.334202766418
• CID: 6206073
• PubChem ID: 71807297
• Update Time: 2025-10-31

N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylcyclopropanecarboxamide
• N-[4,6-DIMETHYL-2-(MORPHOLIN-4-YL)PYRIMIDIN-5-YL]CYCLOPROPANECARBOXAMIDE
• 1448124-72-8
• N-(4,6-dimethyl-2-morpholin-4-ylpyrimidin-5-yl)cyclopropanecarboxamide
• AKOS024560601
• N-(4,6-dimethyl-2-morpholinopyrimidin-5-yl)cyclopropanecarboxamide
• CCG-323393
• F6438-0131

• Inchi： 1S/C14H20N4O2/c1-9-12(17-13(19)11-3-4-11)10(2)16-14(15-9)18-5-7-20-8-6-18/h11H,3-8H2,1-2H3,(H,17,19)
• InChI Key： FMJWHQNZHPABQH-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NC1C(C)=NC(=NC=1C)N1CCOCC1

Computed Properties

• Exact Mass: 276.15862589g/mol
• Monoisotopic Mass: 276.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylcyclopropanecarboxamide

Comprehensive Overview of N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylcyclopropanecarboxamide (CAS No. 1448124-72-8)

N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylcyclopropanecarboxamide (CAS No. 1448124-72-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique pyrimidine and cyclopropane structural motifs, is often explored for its potential applications in kinase inhibition and targeted therapy. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which make it a promising candidate for further investigation.

The structural complexity of N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylcyclopropanecarboxamide includes a morpholine ring and a cyclopropanecarboxamide group, both of which are known to influence the compound's pharmacokinetic properties. These features are critical in modern drug design, where ADME (Absorption, Distribution, Metabolism, and Excretion) optimization is a key focus. The compound's CAS No. 1448124-72-8 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in precision medicine and cancer research. N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylcyclopropanecarboxamide has been studied for its potential role in modulating signal transduction pathways, particularly those involving protein kinases. This aligns with the growing interest in personalized therapeutics, where compounds with high selectivity and efficacy are prioritized.

Another area of interest is the compound's synthetic accessibility. Chemists are exploring efficient synthetic routes to produce N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylcyclopropanecarboxamide at scale, which is essential for preclinical and clinical studies. The integration of green chemistry principles in its synthesis is also a hot topic, as sustainability becomes a cornerstone of pharmaceutical development.

From a commercial perspective, CAS No. 1448124-72-8 is listed in catalogs of several chemical suppliers, highlighting its relevance in the research community. Its applications extend beyond drug discovery to include biochemical assays and mechanistic studies. The compound's structure-activity relationship (SAR) is frequently analyzed to optimize its biological performance.

As the scientific community continues to explore N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylcyclopropanecarboxamide, questions about its toxicity profile, metabolic stability, and therapeutic potential remain central to ongoing research. These inquiries are often reflected in search engine trends, where terms like "kinase inhibitor candidates" and "pyrimidine-based therapeutics" are frequently queried.

In summary, N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylcyclopropanecarboxamide (CAS No. 1448124-72-8) represents a fascinating intersection of chemical innovation and biomedical research. Its multifaceted applications and structural elegance make it a subject of enduring interest, particularly in the context of next-generation therapeutics and molecular design.